Cas no 188111-48-0 (5-(bromomethyl)-1,3-dihydro-2-benzofuran)

• Product Name: 5-(bromomethyl)-1,3-dihydro-2-benzofuran
• CAS No: 188111-48-0
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 4626466
• PubChem ID: 58200106
• Update Time: 2024-03-01

5-(bromomethyl)-1,3-dihydro-2-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1,3-dihydroisobenzofuran
• Isobenzofuran, 5-(bromomethyl)-1,3-dihydro-
• 5-(bromomethyl)-1,3-dihydro-2-benzofuran

• Inchi： 1S/C9H9BrO/c10-4-7-1-2-8-5-11-6-9(8)3-7/h1-3H,4-6H2
• InChI Key： CIRVAEJDKAWZIA-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(CBr)C=C2)CO1

Computed Properties

• Exact Mass: 211.98368g/mol
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isocoumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans